Cas no 915921-00-5 (3-(2,3-Dihydro-1,4-benzodioxin-6-ylthio)propanoic Acid)

• Product Name: 3-(2,3-Dihydro-1,4-benzodioxin-6-ylthio)propanoic Acid
• CAS No: 915921-00-5
• MF: C₁₁H₁₂O₄S
• MW: 240.275582313538
• MDL: MFCD08691814
• CID: 875516
• Update Time: 2025-11-01

3-(2,3-Dihydro-1,4-benzodioxin-6-ylthio)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)thio)propanoic acid
• 3-(2,3-Dihydro-1,4-benzodioxin-6-ylthio)propanoic Acid

• MDL： MFCD08691814
• Inchi： 1S/C11H12O4S/c12-11(13)3-6-16-8-1-2-9-10(7-8)15-5-4-14-9/h1-2,7H,3-6H2,(H,12,13)
• InChI Key： LMJJCUHBJIXUHM-UHFFFAOYSA-N
• SMILES： S(CCC(=O)O)C1C=CC2=C(C=1)OCCO2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Additional information on 3-(2,3-Dihydro-1,4-benzodioxin-6-ylthio)propanoic Acid

Recent Advances in the Study of 3-(2,3-Dihydro-1,4-benzodioxin-6-ylthio)propanoic Acid (CAS: 915921-00-5)

3-(2,3-Dihydro-1,4-benzodioxin-6-ylthio)propanoic Acid (CAS: 915921-00-5) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzodioxin-thioether-propanoic acid structure, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific scrutiny.

One of the key areas of research has been the compound's role as a modulator of oxidative stress and inflammation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(2,3-Dihydro-1,4-benzodioxin-6-ylthio)propanoic Acid exhibits potent antioxidant activity by scavenging reactive oxygen species (ROS) and upregulating endogenous antioxidant enzymes. This property positions it as a potential candidate for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's, where oxidative stress plays a critical role in disease progression.

In addition to its antioxidant effects, recent investigations have explored the compound's anti-inflammatory properties. A preclinical study conducted by researchers at the University of Cambridge revealed that the molecule inhibits the NF-κB signaling pathway, a key regulator of inflammatory responses. This inhibition leads to a significant reduction in the production of pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting its potential utility in treating chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of 3-(2,3-Dihydro-1,4-benzodioxin-6-ylthio)propanoic Acid has also been a focal point of recent research. A 2024 paper in Organic Letters detailed an optimized synthetic route that improves yield and purity while reducing the number of steps required. This advancement is particularly significant for scaling up production for clinical trials and eventual commercialization, addressing one of the critical challenges in drug development.

Furthermore, computational studies have provided insights into the molecular interactions of 3-(2,3-Dihydro-1,4-benzodioxin-6-ylthio)propanoic Acid with various biological targets. Molecular docking simulations have identified potential binding sites on enzymes involved in oxidative stress and inflammation, offering a structural basis for its observed bioactivity. These findings are instrumental in guiding future structure-activity relationship (SAR) studies aimed at optimizing the compound's efficacy and selectivity.

Despite these promising developments, challenges remain. The pharmacokinetic profile of 3-(2,3-Dihydro-1,4-benzodioxin-6-ylthio)propanoic Acid, including its absorption, distribution, metabolism, and excretion (ADME) properties, requires further investigation. Preliminary data suggest moderate bioavailability, prompting researchers to explore formulation strategies, such as nanoparticle encapsulation, to enhance its therapeutic delivery.

In conclusion, 3-(2,3-Dihydro-1,4-benzodioxin-6-ylthio)propanoic Acid (CAS: 915921-00-5) represents a multifaceted compound with significant therapeutic potential. Its dual antioxidant and anti-inflammatory activities, coupled with advances in synthetic chemistry and computational modeling, underscore its value as a lead candidate for drug development. Future research should prioritize in vivo efficacy studies and ADME optimization to translate these promising findings into clinical applications.